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Compound of Interest

Compound Name: CM-352

Cat. No.: B15578898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling CM-352,

a trade name for Chlorinated Polyethylene (CPE). The following procedures are designed to

ensure the safe handling, use, and disposal of this material in a laboratory setting.

Product Identification and Hazard Summary
CM-352 is a chlorinated polyethylene resin. While generally considered to have low toxicity, it

can pose hazards under certain conditions, particularly during processing at elevated

temperatures or when in powdered form.

Primary Hazards:

Inhalation: Vapors and dust can irritate the respiratory tract.[1] Processing fumes may

contain hydrogen chloride and carbon monoxide.

Skin Contact: Direct contact with the hot, molten polymer can cause severe thermal burns.[1]

Some individuals may experience skin irritation from the solid material.[1]

Eye Contact: Polymer chips or dust can cause mechanical irritation and scratching of the

cornea.[1]

Ingestion: Not a likely route of exposure in a laboratory setting. Oral toxicity is considered to

be very low.[1]
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure safety. The

following table and workflow diagram provide guidance on selecting the correct PPE for

handling CM-352.

Quantitative Data Summary

Parameter Value Source

Chlorine Content 35±1 wt% [2]

Shore Hardness ≤57 Shore A [2]

Tensile Strength ≥8.0 MPa [2]

PPE Selection Workflow
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Hazard Assessment

PPE Selection

Assess the Task
(e.g., weighing, mixing, heating)
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Always Required
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Dust or Fumes Generated

Body Protection
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Safety Glasses with
side shieldsMinimum

Chemical Splash Goggles
Dusty Operations

Full Face Shield
Handling Molten Material

Standard Laboratory Gloves
(Nitrile or Neoprene)Solid Form

Insulated, Heat-Resistant
Gloves

Molten Form

N95 or equivalentNuisance Dust

Air-purifying respirator with
appropriate cartridges

Vapors/Fumes
(e.g., NIOSH/MSHA approved)

Standard Lab Coat

Standard Use

Chemical-Resistant Apron

Splash Risk

Heat-Resistant Clothing

Molten Material
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PPE selection workflow for handling CM-352.

Experimental Protocols: Handling and Storage
Handling:
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Ventilation: Always handle CM-352 in a well-ventilated area. Use local exhaust ventilation

when heating the material or when dust is generated.

Avoid Dust Generation: Minimize the creation of dust when handling the powdered form. Use

appropriate tools and techniques for transferring the material.

Hot Material: When working with molten CM-352, wear appropriate thermal protective

clothing, including heat-resistant gloves and a face shield, to prevent burns.[1]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

eating, drinking, or smoking.

Storage:

Conditions: Store in a cool, dry, well-ventilated area away from direct sunlight and sources of

heat or ignition.

Containers: Keep containers tightly closed and properly labeled.

Incompatible Materials: Avoid contact with strong oxidizing agents.

Disposal Plan
Waste Characterization: Dispose of CM-352 in accordance with all applicable federal, state,

and local regulations. It is the responsibility of the waste generator to determine the toxicity

and physical properties of the material generated to determine the proper waste

classification and disposal methods.

Disposal Method: Uncontaminated material can typically be disposed of as a non-hazardous

solid waste. However, consult with your institution's environmental health and safety (EHS)

department for specific guidance. Do not dispose of down the drain or into the environment.

Contaminated Material: Any material contaminated with CM-352 should be handled as

hazardous waste and disposed of through a licensed waste disposal contractor.

Emergency Procedures
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Inhalation: If dust or fumes are inhaled, move the person to fresh air. If breathing is difficult,

administer oxygen. Seek medical attention if symptoms persist.[1]

Skin Contact: For contact with solid material, wash the affected area with soap and water.

For contact with molten material, immediately cool the affected area with cold water. Do not

attempt to remove the solidified polymer from the skin. Seek immediate medical attention for

thermal burns.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Continue rinsing. Seek medical attention if irritation persists.[1]

Spills: For small spills of solid material, sweep up and place in a suitable container for

disposal. Avoid generating dust. For large spills, cordon off the area and contact your EHS

department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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